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Compound of Interest

Compound Name: LY 341495 disodium salt

Cat. No.: B1191883

Get Quote

Executive Summary
The choice of solvent for LY 341495 is strictly dictated by its chemical form. While many small

molecule inhibitors require Dimethyl Sulfoxide (DMSO) for solubilization, LY 341495 Disodium
Salt is engineered specifically for aqueous solubility.

Critical Directive: For the Disodium Salt form, Water or Saline (0.9% NaCl) is the superior

solvent system.

The DMSO Trap: Researchers often default to DMSO protocols intended for the Free Acid

form. Using high concentrations of DMSO for the Disodium Salt is unnecessary, introduces

solvent toxicity variables, and can lead to ionic solubility issues.

Chemical Profile & Solubility Matrix
Understanding the ionic nature of the compound is the causality behind the protocol choices

below.
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Feature LY 341495 Disodium Salt LY 341495 Free Acid

CAS Number 201943-63-7 (Parent) 201943-63-7

Molecular Weight ~397.33 g/mol ~353.37 g/mol

Primary Solvent Water / Saline / PBS DMSO or 1.2 eq NaOH

Solubility Limit ~100 mM (Water) ~17 mM (DMSO + Warm)

In Vivo Vehicle Saline (pH adjusted)
DMSO/Corn Oil or

NaOH/Saline

Primary Risk
Hygroscopic (absorbs

moisture)

Precipitation upon aqueous

dilution

Solubility Comparison Table
Solvent System

Solubility
(Disodium Salt)

Suitability Notes

Water (Deionized) > 50 mM (High) Excellent

Ideal for stock

solutions. Stable at

-20°C.

PBS / Saline (0.9%) > 25 mM Excellent

Ideal for direct in vivo

injection or in vitro

working solutions.

100% DMSO Variable / Lower Poor

Not recommended for

the salt form.

Unnecessary organic

solvent load.

Ethanol Low Poor Avoid.

Experimental Protocols
Protocol A: Preparation of Aqueous Stock
(Recommended)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application:In vivo (i.p. / i.c.v. injection) and In vitro (Cell culture addition). Rationale: Eliminates

DMSO toxicity (cytotoxicity in culture, neurotoxicity/irritation in animals).

Calculate Mass: Determine the mass required for a 10 mM or 50 mM stock.

Example: To make 1 mL of 10 mM stock, use 3.97 mg of LY 341495 Disodium Salt.

Solubilization:

Add sterile, deionized water or PBS (pH 7.4) directly to the vial.

Vortex gently for 30 seconds. The solution should become clear immediately.

Note: If using the Free Acid by mistake, this step will fail (cloudy suspension).

pH Verification (Critical Step):

The disodium salt can slightly alter the pH.

Test a small aliquot. If pH is outside 7.2–7.6, adjust carefully with 0.1 N HCl or NaOH.

Self-Validation: A clear, colorless solution at neutral pH confirms successful preparation.

Sterilization:

Pass through a 0.22 µm PES syringe filter.

Storage:

Aliquot into light-protective vials (amber).

Store at -20°C (stable for up to 6 months). Avoid repeated freeze-thaw cycles (max 3

cycles).

Protocol B: DMSO Stock (Conditional Use)
Application: Only if co-solubilizing with other DMSO-dependent compounds or if using the Free

Acid form.
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Solvent: Use anhydrous DMSO (Grade ≥ 99.9%).

Dissolution:

Add DMSO to the powder.

Note: If using the Free Acid, gentle warming (40°C) and sonication (5 mins) are often

required to reach 10-15 mM.

Dilution for Use:

Dilute the DMSO stock at least 1:1000 into the aqueous assay buffer to keep final DMSO

< 0.1%.

Risk:[1] Watch for "crashing out" (precipitation) when the hydrophobic Free Acid hits the

aqueous buffer. This is not a risk with the Disodium Salt in Protocol A.

Biological Context & Mechanism
LY 341495 is a nanomolar-potent antagonist of Group II metabotropic glutamate receptors

(mGlu2/3).[2][3] It blocks the Gi/o-coupled pathway, preventing the inhibition of cAMP

production.

Pathway Diagram: mGluR2/3 Antagonism
The following diagram illustrates the blockade of the negative feedback loop on Adenylyl

Cyclase.
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Mechanism of Action
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Gi/o Protein

 Activates
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Downstream Signaling
(PKA, MAPK)

 Promotes

LY 341495 prevents Glutamate-induced
activation of Gi/o, thereby restoring

cAMP levels and downstream signaling.

Click to download full resolution via product page

Caption: LY 341495 antagonizes mGluR2/3, preventing Gi/o-mediated inhibition of Adenylyl

Cyclase.[1][2]
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In Vivo Application Notes
When moving to animal models, the solubility advantage of the Disodium Salt significantly

simplifies the workflow.

Dosing Range: Typically 0.3 – 3.0 mg/kg (i.p.).[4]

Vehicle Preparation:

Dissolve Disodium Salt directly in sterile 0.9% Saline.

No detergents (Tween/Cremophor) are needed.

No DMSO is needed.

Pharmacokinetics:

Rapid absorption.

Brain penetrant.[5]

Half-life (

) in rats is approximately 44 minutes.[6] Dosing should be timed 30-60 minutes prior to
behavioral testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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